Cas no 19596-07-7 (4-Cyano-1-butyne)

4-Cyano-1-butyne (CAS 5409-19-8) is a versatile alkyne derivative featuring both a terminal triple bond and a nitrile functional group. This bifunctional compound is valuable in organic synthesis, particularly in click chemistry, cycloaddition reactions, and as a building block for pharmaceuticals and specialty chemicals. Its reactive alkyne moiety allows for efficient coupling reactions, while the nitrile group offers further derivatization potential. The compound's linear structure and moderate stability make it suitable for controlled functionalization under mild conditions. It is commonly used in research and industrial applications requiring precise molecular modifications, such as polymer synthesis and bioactive molecule development. Proper handling under inert conditions is recommended due to its reactivity.
4-Cyano-1-butyne structure
4-Cyano-1-butyne structure
Product Name:4-Cyano-1-butyne
CAS No:19596-07-7
MF:C5H5N
MW:79.0999009609222
MDL:MFCD00041563
CID:172032
PubChem ID:140560
Update Time:2025-05-24

4-Cyano-1-butyne Chemical and Physical Properties

Names and Identifiers

    • 4-Pentynenitrile
    • 4-Cyano-1-Butyne
    • pent-4-ynenitrile
    • 1-Cyano-3-butyne
    • Pent-4-innitril
    • 4-Cyanobut-1-yne
    • 4-Pentynenitrile 97%
    • 4-CYANO-1-BUTYNE 98%
    • C5H5N
    • 4-Pentynenitrile, 97%
    • MFCD00041563
    • 19596-07-7
    • AKOS000196162
    • FT-0686154
    • EN300-93208
    • DTXSID90173257
    • CS-0012101
    • VMUWIDHKAIGONP-UHFFFAOYSA-N
    • Z295890044
    • DTXCID6095748
    • DA-39001
    • 4-Cyano-1-butyne
    • MDL: MFCD00041563
    • Inchi: 1S/C5H5N/c1-2-3-4-5-6/h1H,3-4H2
    • InChI Key: VMUWIDHKAIGONP-UHFFFAOYSA-N
    • SMILES: N#CCCC#C

Computed Properties

  • Exact Mass: 79.04220
  • Monoisotopic Mass: 79.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 0.9063 g/mL at 25 °C
  • Melting Point: 59-61 ºC
  • Boiling Point: 169.0 ºC
  • Flash Point: Fahrenheit: 149 ° f
    Celsius: 65 ° c
  • Refractive Index: n20/D 1.4350
  • PSA: 23.79000
  • LogP: 0.92338

4-Cyano-1-butyne Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 3275
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: S16
  • Hazardous Material Identification: T
  • Risk Phrases:R10; R20/21/22; R36/37/38
  • Safety Term:S16-26-36
  • Storage Condition:2-8°C

4-Cyano-1-butyne Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-Cyano-1-butyne Related Literature

Additional information on 4-Cyano-1-butyne

Professional Introduction to 4-Cyano-1-butyne (CAS No. 19596-07-7)

4-Cyano-1-butyne, with the chemical formula C₄H₃N, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. Its CAS number, 19596-07-7, uniquely identifies it in scientific literature and industrial applications. This compound is characterized by the presence of a cyano group (-CN) and a terminal alkyne (-C≡CH) moiety, making it a versatile intermediate for various synthetic transformations.

The cyano group in 4-Cyano-1-butyne plays a crucial role in its reactivity, enabling it to participate in nucleophilic addition reactions, condensation reactions, and other transformations that are essential for constructing more complex molecular structures. The terminal alkyne functionality further enhances its utility as a building block in the synthesis of polymers, pharmaceuticals, and specialty chemicals.

Recent advancements in the field of synthetic chemistry have highlighted the importance of 4-Cyano-1-butyne in the development of novel materials and bioactive molecules. For instance, researchers have utilized this compound to synthesize conjugated polymers that exhibit excellent optoelectronic properties, which are highly relevant for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The cyano group's ability to interact with transition metals has also been leveraged in catalytic systems, facilitating efficient cross-coupling reactions that are pivotal in drug discovery.

In pharmaceutical research, 4-Cyano-1-butyne has been employed as a precursor in the synthesis of various bioactive compounds. Its structural features allow for the introduction of complex scaffolds that are mimetic of natural products and pharmacophores. For example, recent studies have demonstrated its use in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. These findings underscore the compound's potential as a key intermediate in medicinal chemistry.

The synthesis of 4-Cyano-1-butyne typically involves the reaction of 1-butyne with cyanide sources under controlled conditions. Advances in green chemistry have led to the development of more sustainable methods for its production, including catalytic processes that minimize waste and energy consumption. Such innovations align with the broader industry trend toward environmentally friendly synthetic routes.

The applications of 4-Cyano-1-butyne extend beyond pharmaceuticals and materials science. In agrochemical research, this compound has been explored as a precursor for synthesizing novel pesticides and herbicides. Its structural versatility allows chemists to design molecules that interact specifically with biological targets, offering promising solutions to agricultural challenges.

Furthermore, the study of 4-Cyano-1-butyne has contributed to our understanding of fundamental chemical reactions. Researchers have investigated its behavior under various reaction conditions, providing insights into mechanistic pathways that are relevant to broader organic synthesis principles. These studies not only enhance our theoretical knowledge but also inform the development of more efficient synthetic strategies.

The future prospects for 4-Cyano-1-butyne are bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and biomedicine. Its unique structural features make it an attractive candidate for designing functional materials and therapeutic agents. As synthetic methodologies continue to evolve, we can expect to see even more innovative applications emerge from this versatile compound.

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